Cas no 1261864-37-2 (2-Iodo-3-nitrobenzyl chloride)

• Product Name: 2-Iodo-3-nitrobenzyl chloride
• CAS No: 1261864-37-2
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 4981958
• Update Time: 2023-08-24

2-Iodo-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitrobenzyl chloride

• Inchi： 1S/C7H5ClINO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
• InChI Key： NHRGPHJVELVBRC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8